Cas no 1246548-23-1 (7-Methyl-1,2,3,4-tetrahydro-1,8naphthyridine-2-carboxylic Acid)

• Product Name: 7-Methyl-1,2,3,4-tetrahydro-1,8naphthyridine-2-carboxylic Acid
• CAS No: 1246548-23-1
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD06739276
• CID: 2604357
• PubChem ID: 55212044
• Update Time: 2025-08-05

7-Methyl-1,2,3,4-tetrahydro-1,8naphthyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-METHYL-1,2,3,4-TETRAHYDRO-[1,8]NAPHTHYRIDINE-2-CARBOXYLIC ACID
• 7-methyl-1,2,3,4-tetrahydro-1,8-naphthyridine-2-carboxylic acid
• AB29020
• 1246548-23-1
• AKOS006228720
• (S)-7-Methyl-1,2,3,4-tetrahydro-[1,8]naphthyridine-2-carboxylicacid
• WZB54823
• SB36004
• CS-0342275
• 7-methyl-1,2,3,4-tetrahydro-1,8-naphthyridine-2-carboxylicacid
• (S)-7-Methyl-1,2,3,4-tetrahydro-[1,8]naphthyridine-2-carboxylic acid
• 2387559-66-0
• 7-Methyl-1,2,3,4-tetrahydro-1,8naphthyridine-2-carboxylic Acid

• MDL： MFCD06739276
• Inchi： 1S/C10H12N2O2/c1-6-2-3-7-4-5-8(10(13)14)12-9(7)11-6/h2-3,8H,4-5H2,1H3,(H,11,12)(H,13,14)
• InChI Key： NLVZSGWOVCZDFX-UHFFFAOYSA-N
• SMILES： OC(C1CCC2=CC=C(C)N=C2N1)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 416.0±45.0 °C at 760 mmHg
• Flash Point: 205.4±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

7-Methyl-1,2,3,4-tetrahydro-1,8naphthyridine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-Methyl-1,2,3,4-tetrahydro-1,8naphthyridine-2-carboxylic Acid

7-Methyl-1,2,3,4-tetrahydro-1,8naphthyridine-2-carboxylic Acid (CAS No. 1246548-23-1): A Comprehensive Overview

7-Methyl-1,2,3,4-tetrahydro-1,8naphthyridine-2-carboxylic Acid, identified by its CAS number 1246548-23-1, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound belongs to the class of tetrahydro-1,8naphthyridine derivatives, which are known for their diverse biological activities and pharmacological relevance.

The structural framework of 7-Methyl-1,2,3,4-tetrahydro-1,8naphthyridine-2-carboxylic Acid consists of a fused bicyclic system consisting of a pyridine ring and a piperidine ring. The presence of a methyl group at the 7-position and a carboxylic acid moiety at the 2-position contributes to its distinct chemical and biological characteristics. This arrangement not only influences its solubility and stability but also plays a crucial role in its interactions with biological targets.

In recent years, there has been growing interest in tetrahydro-1,8naphthyridine derivatives due to their potential as scaffolds for the development of novel therapeutic agents. The compound 7-Methyl-1,2,3,4-tetrahydro-1,8naphthyridine-2-carboxylic Acid has been studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Preliminary research suggests that this molecule may exhibit neuroprotective effects, making it a promising candidate for further investigation.

One of the key areas of research involving 7-Methyl-1,2,3,4-tetrahydro-1,8naphthyridine-2-carboxylic Acid is its potential role as an antagonist for certain neurotransmitter receptors. Studies have indicated that this compound may interact with receptors such as the serotonin 5-HT3 receptor and the dopamine D2 receptor. These interactions are particularly relevant in the treatment of conditions like depression and schizophrenia. The ability of this molecule to modulate neurotransmitter activity could lead to the development of more effective and targeted therapies.

The synthesis of 7-Methyl-1,2,3,4-tetrahydro-1,8naphthyridine-2-carboxylic Acid is another area of active investigation. Researchers have developed various synthetic routes to produce this compound with high yield and purity. One common approach involves multi-step organic synthesis starting from readily available precursors. These synthetic methods often include cyclization reactions and functional group transformations to achieve the desired molecular structure. The optimization of these synthetic pathways is crucial for ensuring that sufficient quantities of the compound can be produced for both laboratory studies and potential clinical trials.

In addition to its pharmacological applications, 7-Methyl-1,2,3,4-tetrahydro-1,8naphthyridine-2-carboxylic Acid has shown promise in material science applications. Its unique structural properties make it a suitable candidate for use in organic electronics and sensors. For instance, derivatives of this compound have been explored as components in organic light-emitting diodes (OLEDs) due to their ability to exhibit efficient electron transport properties. Such applications highlight the versatility of this molecule beyond traditional pharmaceutical uses.

The future direction of research on 7-Methyl-1,2,3,4-tetrahydro-1,8naphthyridine-2-carboxylic Acid is likely to focus on further elucidating its mechanism of action and exploring new therapeutic indications. Advances in computational chemistry and molecular modeling are expected to play a significant role in understanding how this compound interacts with biological targets at the molecular level. Additionally, preclinical studies will be essential to evaluate its safety profile and efficacy in animal models before human clinical trials can be initiated.

The development of novel drug candidates is a complex process that requires collaboration across multiple disciplines. The study of compounds like 7-Methyl-1,2,3,4-tetrahydro-1,8naphthyridine-2-carboxylic Acid underscores the importance of interdisciplinary research in pharmaceutical chemistry. By combining insights from organic synthesis, pharmacology, biochemistry, and materials science， scientists can accelerate the discovery and development of new therapeutic agents that address unmet medical needs.